Cas no 2680765-50-6 (tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate)
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate
- 2680765-50-6
- EN300-28286911
- tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate
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- Inchi: 1S/C13H17ClN2O3/c1-13(2,3)19-12(17)16-4-5-18-10-6-11(14)15-7-9(10)8-16/h6-7H,4-5,8H2,1-3H3
- InChI Key: HBLZAYAJDXBEAM-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(C=N1)CN(C(=O)OC(C)(C)C)CCO2
Computed Properties
- Exact Mass: 284.0927701g/mol
- Monoisotopic Mass: 284.0927701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.7Ų
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286911-0.05g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 0.05g |
$1381.0 | 2023-09-08 | ||
| Enamine | EN300-28286911-0.1g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 0.1g |
$1447.0 | 2023-09-08 | ||
| Enamine | EN300-28286911-0.25g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 0.25g |
$1513.0 | 2023-09-08 | ||
| Enamine | EN300-28286911-0.5g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 0.5g |
$1577.0 | 2023-09-08 | ||
| Enamine | EN300-28286911-1.0g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 1g |
$1643.0 | 2023-05-25 | ||
| Enamine | EN300-28286911-2.5g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 2.5g |
$3220.0 | 2023-09-08 | ||
| Enamine | EN300-28286911-5.0g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 5g |
$4764.0 | 2023-05-25 | ||
| Enamine | EN300-28286911-10.0g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 10g |
$7065.0 | 2023-05-25 | ||
| Enamine | EN300-28286911-1g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 1g |
$1643.0 | 2023-09-08 | ||
| Enamine | EN300-28286911-5g |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate |
2680765-50-6 | 5g |
$4764.0 | 2023-09-08 |
tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate
Recent Advances in the Study of tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate (CAS: 2680765-50-6)
The compound tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate (CAS: 2680765-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrido-oxazepine scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its structural optimization, synthetic pathways, and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.
One of the most notable advancements in the study of this compound is its role as a precursor in the development of small-molecule modulators targeting G protein-coupled receptors (GPCRs). Researchers have successfully utilized tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate to synthesize derivatives with enhanced binding affinity and selectivity for specific GPCR subtypes. These derivatives have demonstrated efficacy in preclinical models of neuropathic pain and anxiety disorders, highlighting the compound's therapeutic potential.
In addition to its applications in GPCR modulation, recent synthetic chemistry efforts have explored the scalability and efficiency of producing tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces production costs. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.
Further investigations into the pharmacokinetic properties of tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate have revealed favorable metabolic stability and oral bioavailability in rodent models. These findings suggest that the compound and its derivatives could be viable candidates for further clinical development. However, challenges remain in optimizing their blood-brain barrier permeability and minimizing off-target effects, which are currently areas of active research.
In summary, tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate (CAS: 2680765-50-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from CNS drug discovery to anti-inflammatory therapies, and ongoing research continues to uncover new opportunities for its use. Future studies are expected to focus on translational research, aiming to bridge the gap between preclinical findings and clinical applications.
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